Cas no 840-81-3 (N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide)

N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide structure
840-81-3 structure
Product Name:N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide
CAS No:840-81-3
MF:C13H11N3O2
MW:241.245342493057
CID:1819861
PubChem ID:135400468
Update Time:2025-04-21

N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]pyridine-4-carbohydrazide
    • Flavoteben
    • p-Hydroxy-benzaldehyd-isonicotinsaeurehydrazon
    • p-Hydroxybenzalisonicotinic acid, hydrazone
    • SureCN3003227
    • p-Oxyberon
    • INH 4OHPhCHO de
    • SureCN12443153
    • isonicotinic acid-(4-hydroxy-benzylidenehydrazide)
    • Isonicotinsaeure-(4-hydroxy-benzylidenhydrazid)
    • CBDivE_005482
    • p-Hydroxybenzaldehyd-isonicotinoylhydrazon
    • MLS001195088
    • (E)-N'-(4-hydroxybenzylidene)isonicotino hydrazide
    • 4-Hydroxy-benzaldehyd-isoniazidhydrazon
    • AC1NTLOX
    • 4-Hydroxy-benzaldehyd-isonicotinoylhydrazon
    • NSC176757
    • SMR000554453
    • CHEMBL3211519
    • AKOS000494980
    • 840-81-3
    • NSC-176757
    • N'-[(E)-(4-hydroxyphenyl)methylidene]pyridine-4-carbohydrazide
    • N'-[(1E)-(4-hydroxyphenyl)methylene]isonicotinohydrazide
    • N'-[(E)-(4-hydroxyphenyl)methylidene]isonicotinohydrazide
    • N'-(4-hydroxybenzylidene)isonicotinohydrazide
    • 4-Hydroxybenzaldehyde isonicotinoyl hydrazone
    • SCHEMBL12443153
    • STK001023
    • N-[(E)-(4-hydroxyphenyl)methyleneamino]pyridine-4-carboxamide
    • p-Hydroxybenzaldehyde isonicotinoylhydrazone
    • Isonicotinic acid, (p-hydroxybenzylidene)hydrazide
    • 4-Pyridinecarboxylic acid, [(4-hydroxyphenyl)methylene]hydrazide
    • Z49547257
    • Isonicotinoyl-p-hydroxybenzalhydrazone
    • Inchi: 1S/C13H11N3O2/c17-12-3-1-10(2-4-12)9-15-16-13(18)11-5-7-14-8-6-11/h1-9,17H,(H,16,18)/b15-9+
    • InChI Key: MXEBNXXQDJLMTC-OQLLNIDSSA-N
    • SMILES: OC1C=CC(/C=N/NC(C2C=CN=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 241.085126602g/mol
  • Monoisotopic Mass: 241.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.6Ų
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